![molecular formula C18H21NO4S B4819805 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid](/img/structure/B4819805.png)
3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid
Overview
Description
3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid, also known as BAY 11-7082, is a pharmacological compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BAY 11-7082 has been studied extensively for its anti-inflammatory, anti-cancer, and anti-viral properties. In
Mechanism of Action
3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 inhibits the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to the retention of NF-κB in the cytoplasm and prevents its translocation to the nucleus, where it regulates the expression of pro-inflammatory genes. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 also induces apoptosis in cancer cells by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has been shown to have several biochemical and physiological effects. It inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduces the infiltration of immune cells into inflamed tissues. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 also inhibits the growth and proliferation of cancer cells and induces apoptosis. Additionally, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has been shown to inhibit the replication of several viruses, including HIV-1 and Hepatitis C virus.
Advantages and Limitations for Lab Experiments
3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has several advantages for lab experiments. It is readily available and can be synthesized using a simple two-step process. It is also highly selective for NF-κB inhibition and does not affect other signaling pathways. However, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has some limitations. It is not very stable in aqueous solutions and can degrade over time. Additionally, its anti-inflammatory effects are dose-dependent, and high doses can have toxic effects on cells.
Future Directions
There are several future directions for 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 research. One area of interest is the development of 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 analogs with improved stability and efficacy. Another area of interest is the investigation of 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 as a potential therapeutic agent for viral infections, such as COVID-19. Additionally, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 could be studied for its potential use in combination therapies for cancer treatment. Overall, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has significant potential for therapeutic applications, and further research is needed to fully understand its mechanisms of action and potential uses.
In conclusion, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 is a pharmacological compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 inhibits the activation of NF-κB and induces apoptosis in cancer cells. It also inhibits the replication of several viruses. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has several advantages for lab experiments, but also has some limitations. There are several future directions for 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 research, including the development of analogs and investigation of its potential therapeutic uses.
Scientific Research Applications
3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has been extensively studied for its anti-inflammatory properties. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has also been studied for its anti-cancer properties. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, 3-{[(4-sec-butylphenyl)sulfonyl]amino}-4-methylbenzoic acid 11-7082 has been studied for its anti-viral properties. It has been shown to inhibit the replication of several viruses, including HIV-1 and Hepatitis C virus.
properties
IUPAC Name |
3-[(4-butan-2-ylphenyl)sulfonylamino]-4-methylbenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-4-12(2)14-7-9-16(10-8-14)24(22,23)19-17-11-15(18(20)21)6-5-13(17)3/h5-12,19H,4H2,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBDFSLJIFSOPSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.